Cas no 674303-99-2 (3-Hexanone, 5-(1H-indol-3-yl)-)

• Product Name: 3-Hexanone, 5-(1H-indol-3-yl)-
• CAS No: 674303-99-2
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 1723581
• PubChem ID: 71374839
• Update Time: 2025-04-21

3-Hexanone, 5-(1H-indol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanone, 5-(1H-indol-3-yl)-
• 5-(1H-indol-3-yl)hexan-3-one
• DTXSID00797600
• 674303-99-2

• Inchi： 1S/C14H17NO/c1-3-11(16)8-10(2)13-9-15-14-7-5-4-6-12(13)14/h4-7,9-10,15H,3,8H2,1-2H3
• InChI Key： WFMDVHHEHLNWTL-UHFFFAOYSA-N
• SMILES： O=C(CC)CC(C)C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 215.13111
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 32.86